1-(5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(2-fluorophenyl)urea

• IUPAC Name: 1-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(2-fluorophenyl)urea
• InChI: InChI=1S/C13H8BrFN4O2S/c14-10-6-5-9(22-10)11-18-19-13(21-11)17-12(20)16-8-4-2-1-3-7(8)15/h1-6H,(H2,16,17,19,20)
• InChI Key: UJGAUJHDBLILRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)NC2=NN=C(O2)C3=CC=C(S3)Br)F
• Molecular Formula: C13H8BrFN4O2S
• Molecular Weight: 383.20 g/mol

Description

1-(5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(2-fluorophenyl)urea, also known as BTOU, is a synthetic molecule with potential applications in scientific research. It is a urea derivative that has been synthesized and studied for its biological properties.

Scientific Research Applications

Role of Orexin-1 Receptor Mechanisms

A study investigated the effects of various compounds, including those with structural similarities to 1-(5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(2-fluorophenyl)urea, on compulsive food consumption in a binge eating model in female rats. The research highlights the potential role of specific neural mechanisms in compulsive eating behaviors, suggesting avenues for pharmacological interventions in eating disorders with a compulsive component (Piccoli et al., 2012).

Antifungal Activity

Another study examined the antifungal properties of 1,3,4-oxadiazole derivatives, which share structural features with the compound of interest. The research demonstrates the potential of these compounds in combating fungal infections in agricultural contexts, providing insights into the development of new fungicides (Mishra, Singh, & Wahab, 2000).

Nonlinear Optical Properties

The synthesis and characterization of a novel nonlinear optical (NLO) crystal with structural similarities to the compound were explored in a study. This research contributes to the understanding of NLO materials, which are crucial for applications in optoelectronics and photonics (Prabhu et al., 2013).

Antipathogenic Activity

Research on new thiourea derivatives, related to the compound of interest, assessed their interaction with bacterial cells. The findings suggest the potential of these compounds in developing antimicrobial agents with antibiofilm properties, which is critical in addressing antibiotic resistance (Limban, Marutescu, & Chifiriuc, 2011).

Delayed Luminescence in Organic Materials

A study on the delayed luminescence of certain organic compounds, including those related to 1-(5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(2-fluorophenyl)urea, provides insights into their potential applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices (Cooper et al., 2022).